(2Z,5Z)-3-ethyl-2-(ethylimino)-5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-1,3-thiazolidin-4-one

• Molecular Formula: C23H26N2O3S
• Molecular Weight: 410.5 g/mol
• IUPAC Name: (5Z)-3-ethyl-2-ethylimino-5-[[4-[2-(4-methylphenoxy)ethoxy]phenyl]methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C23H26N2O3S/c1-4-24-23-25(5-2)22(26)21(29-23)16-18-8-12-20(13-9-18)28-15-14-27-19-10-6-17(3)7-11-19/h6-13,16H,4-5,14-15H2,1-3H3/b21-16-,24-23?
• InChI Key: HTPHWWNCWDGDBD-NXZXOXKRSA-N
• Isomeric SMILES: CCN=C1N(C(=O)/C(=C/C2=CC=C(C=C2)OCCOC3=CC=C(C=C3)C)/S1)CC
• SMILES: CCN=C1N(C(=O)C(=CC2=CC=C(C=C2)OCCOC3=CC=C(C=C3)C)S1)CC

Description

(2Z,5Z)-3-ethyl-2-(ethylimino)-5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-1,3-thiazolidin-4-one, also known as MTB-1, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the family of thiazolidinones, which are known for their diverse biological activities such as anti-inflammatory, antitumor, and antiviral effects.

Mechanism of Action

The exact mechanism of action of (2Z,5Z)-3-ethyl-2-(ethylimino)-5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-1,3-thiazolidin-4-one is not fully understood, but it is believed to act through multiple pathways. (2Z,5Z)-3-ethyl-2-(ethylimino)-5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-1,3-thiazolidin-4-one has been shown to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. (2Z,5Z)-3-ethyl-2-(ethylimino)-5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-1,3-thiazolidin-4-one has also been shown to induce apoptosis in cancer cells by activating caspases, which are enzymes involved in programmed cell death. Additionally, (2Z,5Z)-3-ethyl-2-(ethylimino)-5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-1,3-thiazolidin-4-one has been shown to modulate the activity of various signaling pathways, including the MAPK and NF-κB pathways, which are involved in cell proliferation and survival.
Biochemical and Physiological Effects:
(2Z,5Z)-3-ethyl-2-(ethylimino)-5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-1,3-thiazolidin-4-one has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α) in vitro and in vivo. (2Z,5Z)-3-ethyl-2-(ethylimino)-5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-1,3-thiazolidin-4-one has also been shown to reduce the levels of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). Additionally, (2Z,5Z)-3-ethyl-2-(ethylimino)-5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-1,3-thiazolidin-4-one has been shown to inhibit the migration and invasion of cancer cells, suggesting that it may have anti-metastatic effects.

Advantages and Limitations for Lab Experiments

(2Z,5Z)-3-ethyl-2-(ethylimino)-5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-1,3-thiazolidin-4-one has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. (2Z,5Z)-3-ethyl-2-(ethylimino)-5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-1,3-thiazolidin-4-one has also been extensively studied for its potential therapeutic applications, making it a well-characterized compound for further studies. However, (2Z,5Z)-3-ethyl-2-(ethylimino)-5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-1,3-thiazolidin-4-one has some limitations for lab experiments. It has low solubility in water, which may limit its use in in vitro assays. Additionally, the exact mechanism of action of (2Z,5Z)-3-ethyl-2-(ethylimino)-5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-1,3-thiazolidin-4-one is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the study of (2Z,5Z)-3-ethyl-2-(ethylimino)-5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-1,3-thiazolidin-4-one. One potential direction is to further investigate its potential as a therapeutic agent for cancer and infectious diseases. Another direction is to study its neuroprotective effects in more detail to determine its potential as a therapeutic agent for neurodegenerative diseases. Additionally, the mechanism of action of (2Z,5Z)-3-ethyl-2-(ethylimino)-5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-1,3-thiazolidin-4-one needs to be further elucidated to understand its full potential as a therapeutic agent. Finally, further studies are needed to optimize the synthesis and formulation of (2Z,5Z)-3-ethyl-2-(ethylimino)-5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-1,3-thiazolidin-4-one for its potential use in clinical trials.

Synthesis Methods

(2Z,5Z)-3-ethyl-2-(ethylimino)-5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-1,3-thiazolidin-4-one can be synthesized in several ways, but the most common method involves the reaction of 2-(4-methylphenoxy)ethanol with 4-chlorobenzaldehyde in the presence of a base to yield the corresponding benzylidene derivative. This intermediate is then reacted with ethyl isothiocyanate and ethylamine to afford the final product, (2Z,5Z)-3-ethyl-2-(ethylimino)-5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-1,3-thiazolidin-4-one. The synthesis of (2Z,5Z)-3-ethyl-2-(ethylimino)-5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-1,3-thiazolidin-4-one has been optimized to achieve high yields and purity, making it suitable for further studies.

Scientific Research Applications

(2Z,5Z)-3-ethyl-2-(ethylimino)-5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, antioxidant, and antitumor activities. (2Z,5Z)-3-ethyl-2-(ethylimino)-5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-1,3-thiazolidin-4-one has been evaluated for its efficacy against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. It has also been shown to inhibit the growth of bacteria and viruses, making it a potential candidate for the treatment of infectious diseases. Additionally, (2Z,5Z)-3-ethyl-2-(ethylimino)-5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-1,3-thiazolidin-4-one has been studied for its neuroprotective effects, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.